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Compound of Interest

Compound Name: 2,5-Dichloropyrazine

Cat. No.: B010626 Get Quote

An In-depth Technical Guide to 2,5-Dichloropyrazine for Researchers and Drug Development

Professionals

This technical guide provides comprehensive information on 2,5-Dichloropyrazine (CAS No.

19745-07-4), a versatile heterocyclic compound with significant applications in the

pharmaceutical and agrochemical industries. This document is intended for researchers,

scientists, and professionals involved in drug development and chemical synthesis, offering

detailed insights into its commercial availability, chemical properties, synthesis protocols, and

key applications.

Chemical and Physical Properties
2,5-Dichloropyrazine is a colorless to pale yellow liquid with a distinct aromatic profile.[1] Its

chemical structure, characterized by a pyrazine ring with two chlorine substituents, makes it a

valuable intermediate for a variety of chemical transformations.[1] The presence of chlorine

atoms enhances its reactivity towards nucleophilic substitution, facilitating its incorporation into

more complex molecular architectures.[1]
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Property Value

CAS Number 19745-07-4

Molecular Formula C₄H₂Cl₂N₂

Molecular Weight 148.98 g/mol [2][3]

IUPAC Name 2,5-dichloropyrazine[2][4]

Appearance Colorless to pale yellow liquid[1]

Melting Point 0 to 18 °C[1][4]

Boiling Point 184.4 to 202 °C[1][4]

Purity 97% to 99%

Commercial Suppliers
A range of chemical suppliers offer 2,5-Dichloropyrazine, catering to both research and

industrial scale requirements. The following table summarizes some of the commercially

available options.
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Supplier Purity Price Remarks

Hong Kong Tiansheng

New Material Trading

Co., Ltd.

99% US $12.99 / KG

Hong Kong Tiansheng

New Material Trading

Co., Ltd.

98% US $12.99 / KG

Dideu Industries

Group Limited
99.00% US $1.10 / g

Suzhou Xinkai Bio-

Medical Technology

Co., Ltd.

- - Supplier

Suzhou Nuobeike

Biological Technology

Co., Ltd.

- - Supplier

Tongchuang

Pharma(Suzhou). Co.,

Ltd.

- - Supplier

Suzhou Guide Fine

Material Co. Ltd.
- - Supplier

3B Pharmachem

(Wuhan) International

Co.,Ltd.

- - Supplier

Simson Pharma

Limited
- -

Accompanied by

Certificate of

Analysis[5]

Santa Cruz

Biotechnology, Inc.
- - For research use only

A2B Chem - -
Key intermediate in

chemical synthesis
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Dayang Chem

(Hangzhou) Co.

Limited

98% -

Manufacturer and

supplier, offers custom

synthesis

Experimental Protocols: Synthesis of 2,5-
Dichloropyrazine
The synthesis of 2,5-Dichloropyrazine is well-documented, with the most common route

involving a two-step process starting from pyrazine-2-amine.[6]

Step 1: Synthesis of 5-chloropyrazine-2-amine
Under a nitrogen atmosphere, N-chlorosuccinimide (NCS) (1.05 equivalents) is added to a

stirred solution of pyrazine-2-amine (1.0 equivalent) in anhydrous dichloromethane (DCM) at

40°C for 2 hours.[6] The reaction progress is monitored by Thin Layer Chromatography (TLC).

[6]

Step 2: Synthesis of 2,5-Dichloropyrazine
At -10°C, a solution of sodium nitrite (2.05 equivalents) is added to a stirred solution of 5-

chloropyrazine-2-amine (1.0 equivalent) in concentrated hydrochloric acid over 1 hour.[6][7][8]

The mixture is then stirred at 0°C for 1 hour and subsequently at room temperature for 2 hours.

[7][8] The reaction is monitored by TLC.[6][7][8]

Work-up and Purification
Upon completion, the reaction mixture is neutralized with a 50% sodium hydroxide solution and

extracted with DCM.[6][7][8] The combined organic layers are dried over anhydrous sodium

sulfate and concentrated under reduced pressure.[7][8] The crude product is purified by column

chromatography on silica gel using a hexane solution containing 2% ethyl acetate as the eluent

to yield 2,5-Dichloropyrazine as a colorless oil.[7][8]
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Step 1: Synthesis of 5-chloropyrazine-2-amine

Step 2: Synthesis of 2,5-Dichloropyrazine

Pyrazine-2-amine

5-chloropyrazine-2-amineChlorination

N-chlorosuccinimide (NCS)
in Anhydrous DCM, 40°C, 2h

5-chloropyrazine-2-amine

2,5-DichloropyrazineDiazotization

Sodium Nitrite (NaNO2)
in Concentrated HCl, -10°C to RT

Click to download full resolution via product page

Caption: Synthesis pathway of 2,5-Dichloropyrazine from pyrazine-2-amine.
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Start

Reaction Setup:
5-chloropyrazine-2-amine in conc. HCl

Cool to -10°C

Slow addition of NaNO2 solution

Stir at 0°C then Room Temperature

Monitor reaction by TLC

Neutralization with NaOH
and Extraction with DCM

Dry organic layer with Na2SO4

Concentrate under reduced pressure

Column Chromatography

Pure 2,5-Dichloropyrazine

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of 2,5-Dichloropyrazine.
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Applications in Drug Development
2,5-Dichloropyrazine is a crucial building block in the synthesis of various pharmaceutical

compounds.[1][9] For instance, it is a key intermediate in the preparation of capsaicin receptor

antagonists, which are investigated for the treatment of chronic inflammatory pain.[6]

One synthetic route involves the reaction of 2,5-Dichloropyrazine with 3-methoxyaniline in the

presence of a strong base like potassium tert-butoxide (t-BuOK) to yield 5-chloro-N-(3-

methoxyphenyl)pyrazine-2-amine.[6] This intermediate then undergoes a Buchwald-Hartwig

coupling reaction with 2-(piperidin-1-yl)benzamide to produce the final capsaicin receptor

antagonist.[6]

2,5-Dichloropyrazine

5-chloro-N-(3-methoxyphenyl)pyrazine-2-amine

t-BuOK

3-methoxyaniline Capsaicin Receptor Antagonist

Buchwald-Hartwig
Coupling

2-(piperidin-1-yl)benzamide

Click to download full resolution via product page

Caption: Synthesis of a capsaicin receptor antagonist using 2,5-Dichloropyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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